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Compound of Interest

Compound Name: 1,5-Dimethyl Citrate

Cat. No.: B1141270 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural sources, biosynthesis,

and experimental protocols related to 1,5-Dimethyl Citrate. The information is tailored for

professionals in research and drug development, with a focus on detailed methodologies and

data presentation.

Natural Occurrences of 1,5-Dimethyl Citrate
1,5-Dimethyl Citrate is a derivative of citric acid, a compound ubiquitous in the plant kingdom.

While it is described as a simple derivative present in many plants and fruits, the primary and

most thoroughly documented natural source is the fruit of Sea Buckthorn (Hippophae

rhamnoides L.).[1][2] Phytochemical analyses of Sea Buckthorn berries have led to the

successful isolation and identification of 1,5-Dimethyl Citrate among other organic acid

derivatives.[3][4]

Despite the general assertion of its presence in various flora, specific quantitative data and

identification in other plant species are not extensively reported in current scientific literature.

Therefore, Hippophae rhamnoides remains the cornerstone for research into the natural

sourcing of this compound.
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A significant gap in the current body of research is the lack of quantitative data for 1,5-
Dimethyl Citrate in its natural sources. While its presence is confirmed, the precise

concentration in Sea Buckthorn or other potential plant sources has not been detailed.

Table 1: Documented Natural Sources and Quantitative Data for 1,5-Dimethyl Citrate

Natural Source Plant Part Concentration Reference

Sea Buckthorn

(Hippophae

rhamnoides L.)

Fruit (Berry)
Not Quantitatively

Reported
Baek et al., 2020[1][2]

Biosynthesis of 1,5-Dimethyl Citrate
The precise biosynthetic pathway for 1,5-Dimethyl Citrate has not been fully elucidated in

plants. However, a hypothetical pathway can be proposed based on the known biosynthesis of

citric acid and the common mechanisms of ester formation in plant secondary metabolism.

The pathway likely begins with the formation of citric acid, a key intermediate in the tricarboxylic

acid (TCA) or Krebs cycle. The subsequent methylation of the carboxyl groups is catalyzed by

S-adenosyl-L-methionine (SAM)-dependent methyltransferases.[5][6] In plants, the SABATH

family of methyltransferases is known to catalyze the methylation of carboxyl groups on a

variety of small molecules, including plant hormones and other specialized metabolites.[7] It is

plausible that one or more enzymes from this family, or a similar class of carboxyl

methyltransferases, are responsible for the sequential methylation of citric acid to form 1,5-
Dimethyl Citrate, using SAM as the methyl group donor.

Proposed biosynthetic pathway for 1,5-Dimethyl Citrate in plants.

Experimental Protocols
The following protocols are based on the methodology reported for the isolation and

identification of 1,5-Dimethyl Citrate from the fruits of Hippophae rhamnoides.[1]

Isolation and Purification
This process involves solvent extraction, fractionation, and chromatographic separation to

isolate the target compound from the complex matrix of the plant material.
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Workflow for the isolation of 1,5-Dimethyl Citrate from Sea Buckthorn.

4.1.1 Plant Material and Extraction

Obtain dried fruits of Hippophae rhamnoides.

Prepare an aqueous extract powder from the fruit material.

Suspend the aqueous extract powder (e.g., 270 g) in distilled water (e.g., 700 mL).

4.1.2 Solvent Fractionation

Perform sequential liquid-liquid partitioning of the aqueous suspension.

Use solvents of increasing polarity: n-hexane, dichloromethane (CH₂Cl₂), ethyl acetate

(EtOAc), and n-butanol (n-BuOH).

Collect the resulting soluble layers. The 1,5-Dimethyl Citrate is primarily found in the

dichloromethane-soluble fraction.

4.1.3 Chromatographic Separation

Subject the dried dichloromethane-soluble layer (e.g., 3.4 g) to silica gel column

chromatography.

Elute the column using a gradient solvent system, such as dichloromethane/methanol (e.g.,

starting from 100:1 and progressing to 1:1), to yield multiple fractions.

Analyze the resulting fractions (e.g., using TLC or analytical HPLC) to identify those

containing the target compound.

Pool the relevant fractions and subject them to further purification using preparative High-

Performance Liquid Chromatography (HPLC) to obtain the pure 1,5-Dimethyl Citrate.

Structural Elucidation
The definitive identification of the isolated compound is achieved through spectroscopic

analysis.
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4.2.1 Mass Spectrometry (MS)

Technique: High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-MS).

Purpose: To determine the exact mass and molecular formula of the compound.

Expected Result: An observed mass corresponding to the molecular formula of 1,5-Dimethyl
Citrate (C₈H₁₂O₇).

4.2.2 Nuclear Magnetic Resonance (NMR) Spectroscopy

Techniques: ¹H NMR and ¹³C NMR spectroscopy.

Purpose: To determine the chemical structure by analyzing the magnetic properties of atomic

nuclei.

¹H NMR Data (as reported): δH 3.73 (3H, s, 5-OCH₃), 3.67 (3H, s, 1-OCH₃), 2.85 (2H, d, J =

15.5 Hz, H-2 or H-4), 2.76 (2H, d, J = 15.5 Hz, H-2 or H-4).

¹³C NMR Data (as reported): δC 174.4 (C-6), 171.0 (C-1 and C-5), 73.1 (C-3), 52.8 (5-

OCH₃), 51.9 (1-OCH₃), 42.9 (C-2 and C-4).

Conclusion
1,5-Dimethyl Citrate is a bioactive compound with its most well-characterized natural source

being the fruit of Sea Buckthorn (Hippophae rhamnoides). While its presence in other plants is

likely, this remains an under-investigated area. The development of a full understanding of this

compound's role in plant metabolism and its potential for therapeutic applications is contingent

on future research focusing on two key areas: the quantitative analysis of its concentration in

various natural sources and the definitive elucidation of its biosynthetic pathway in plants. The

protocols outlined in this guide provide a solid foundation for researchers to pursue further

investigation into this promising natural product.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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